Cas no 21125-22-4 (2-(1-benzyl-1H-imidazol-2-yl)acetonitrile)

• Product Name: 2-(1-benzyl-1H-imidazol-2-yl)acetonitrile
• CAS No: 21125-22-4
• MF: C₁₂H₁₁N₃
• MW: 197.235841989517
• MDL: MFCD00234790
• CID: 241982
• PubChem ID: 817477
• Update Time: 2025-04-19

2-(1-benzyl-1H-imidazol-2-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-acetonitrile,1-(phenylmethyl)-
• (1-BENZYL-1H-IMIDAZOL-2-YL)ACETONITRILE
• 2-(1-benzyl-1H-imidazol-2-yl)acetonitrile
• 2-(1-benzylimidazol-2-yl)acetonitrile
• 1-Benzyl-2-cyanomethyl-imidazol
• 1-benzyl-2-cyanomethylimidazole
• N-benzyl-2-cyanomethylimidazole
• CS-0243582
• DTXSID70355812
• BMZHQSYXCWLVBE-UHFFFAOYSA-N
• EN300-26599
• 1-Benzyl-2-cyanomethyl imidazole
• J-500119
• 1H-Imidazole-2-acetonitrile, 1-(phenylmethyl)-
• Z223847662
• FT-0690215
• SCHEMBL9715226
• 21125-22-4
• AKOS001341545

• MDL： MFCD00234790
• Inchi： 1S/C12H11N3/c13-7-6-12-14-8-9-15(12)10-11-4-2-1-3-5-11/h1-5,8-9H,6,10H2
• InChI Key： BMZHQSYXCWLVBE-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CC#N)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 197.09500
• Monoisotopic Mass: 197.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• Density: 1.08
• Boiling Point: 382.2°Cat760mmHg
• Flash Point: 184.9°C
• Refractive Index: 1.596
• PSA: 41.61000
• LogP: 1.99748

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles